Cas no 1807208-75-8 (3-Bromo-5-cyano-2-methoxybenzoic acid)
3-Bromo-5-cyano-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-cyano-2-methoxybenzoic acid
-
- Inchi: 1S/C9H6BrNO3/c1-14-8-6(9(12)13)2-5(4-11)3-7(8)10/h2-3H,1H3,(H,12,13)
- InChI Key: DLERMLLRGNDMPW-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=CC(C(=O)O)=C1OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: 1.8
- Topological Polar Surface Area: 70.3
3-Bromo-5-cyano-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019473-250mg |
3-Bromo-5-cyano-2-methoxybenzoic acid |
1807208-75-8 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015019473-500mg |
3-Bromo-5-cyano-2-methoxybenzoic acid |
1807208-75-8 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015019473-1g |
3-Bromo-5-cyano-2-methoxybenzoic acid |
1807208-75-8 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
3-Bromo-5-cyano-2-methoxybenzoic acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 3-Bromo-5-cyano-2-methoxybenzoic acid
Comprehensive Overview of 3-Bromo-5-cyano-2-methoxybenzoic acid (CAS No. 1807208-75-8)
3-Bromo-5-cyano-2-methoxybenzoic acid (CAS No. 1807208-75-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C9H6BrNO3, offers versatile reactivity, making it invaluable for medicinal chemistry and drug discovery applications.
In recent years, the demand for heterocyclic compounds like 3-Bromo-5-cyano-2-methoxybenzoic acid has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential to modulate enzyme activity and protein-protein interactions, which are pivotal in treating diseases such as cancer and metabolic disorders. The compound's electron-withdrawing groups enhance its stability and reactivity, enabling precise modifications for high-throughput screening.
The synthesis of 3-Bromo-5-cyano-2-methoxybenzoic acid typically involves multi-step organic reactions, including halogenation, cyanation, and ester hydrolysis. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its relevance in preclinical studies, the compound is often sourced by contract research organizations (CROs) and pharmaceutical labs worldwide.
From an industrial perspective, 3-Bromo-5-cyano-2-methoxybenzoic acid aligns with the growing trend of green chemistry. Efforts to optimize its synthesis using catalytic methods and solvent-free conditions are underway to reduce environmental impact. This resonates with the broader scientific community's focus on sustainable synthesis and eco-friendly intermediates.
In summary, 3-Bromo-5-cyano-2-methoxybenzoic acid (CAS No. 1807208-75-8) represents a cornerstone in modern organic synthesis. Its applications span drug development, material science, and agricultural chemistry, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.
1807208-75-8 (3-Bromo-5-cyano-2-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)